Cas no 1286734-86-8 (6-Bromo-5-fluoro-1-methyl-1H-indazole)

• Product Name: 6-Bromo-5-fluoro-1-methyl-1H-indazole
• CAS No: 1286734-86-8
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• MDL: MFCD18089817
• CID: 1031446
• PubChem ID: 53393244
• Update Time: 2025-08-04

6-Bromo-5-fluoro-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-fluoro-1-methyl-1H-indazole
• 6-bromo-5-fluoro-1-methylindazole
• I10-0796
• 1H-Indazole, 6-bromo-5-fluoro-1-methyl-
• 1286734-86-8
• MFCD18089817
• PS-6683
• SCHEMBL16132940
• SB15594
• DB-004009
• AKOS015898540
• P12217
• AMY7425
• YLZKXJRVDISQRH-UHFFFAOYSA-N
• CS-0054411
• SY111055
• A888993
• DTXSID70693842
• XH1037

• MDL： MFCD18089817
• Inchi： 1S/C8H6BrFN2/c1-12-8-3-6(9)7(10)2-5(8)4-11-12/h2-4H,1H3
• InChI Key： YLZKXJRVDISQRH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C=NN(C)C=2C=1)F

Computed Properties

• Exact Mass: 227.97000
• Monoisotopic Mass: 227.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.47490

6-Bromo-5-fluoro-1-methyl-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Bromo-5-fluoro-1-methyl-1H-indazole

Recent Advances in the Study of 6-Bromo-5-fluoro-1-methyl-1H-indazole (CAS: 1286734-86-8)

6-Bromo-5-fluoro-1-methyl-1H-indazole (CAS: 1286734-86-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and therapeutic potential, particularly in oncology and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action and potential clinical applications.

The synthesis of 6-Bromo-5-fluoro-1-methyl-1H-indazole has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel palladium-catalyzed cross-coupling reaction that significantly improves the yield and purity of the compound. This advancement is critical for its large-scale production, which is essential for further preclinical and clinical studies.

In terms of biological activity, 6-Bromo-5-fluoro-1-methyl-1H-indazole has shown promising results as a kinase inhibitor. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound exhibits potent inhibitory effects against specific tyrosine kinases involved in cancer cell proliferation. The study highlighted its selectivity and low cytotoxicity, making it a potential candidate for targeted cancer therapy. Furthermore, molecular docking studies have provided insights into its binding interactions with kinase domains, which could guide the design of more effective derivatives.

Beyond oncology, research has also explored the anti-inflammatory properties of 6-Bromo-5-fluoro-1-methyl-1H-indazole. A 2023 study in the European Journal of Pharmacology demonstrated its ability to modulate NF-κB signaling pathways, reducing the production of pro-inflammatory cytokines in vitro and in vivo. These findings suggest its potential as a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 6-Bromo-5-fluoro-1-methyl-1H-indazole as a drug candidate. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to improve its metabolic stability. Additionally, more comprehensive toxicology studies are needed to assess its safety profile before progressing to clinical trials. Collaborative efforts between academic and industrial researchers are underway to address these challenges and accelerate its translation into clinical applications.

In conclusion, 6-Bromo-5-fluoro-1-methyl-1H-indazole (CAS: 1286734-86-8) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for its future development. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its drug development pathway.